Cas no 263746-45-8 (2-Methylphenyl 2-acetamido-2-deoxy-b-D-glucopyranoside)

• Product Name: 2-Methylphenyl 2-acetamido-2-deoxy-b-D-glucopyranoside
• CAS No: 263746-45-8
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 67339
• PubChem ID: 18805112
• Update Time: 2025-05-21

2-Methylphenyl 2-acetamido-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Methylphenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside
• 2-METHYLPHENYL 2-ACETAMIDO-2-DEOXY-B-D-GLUCOPYRANOSIDE
• 2'-METHYLPHENYL 2-ACETAMIDO-2-DEOXY-β-D-GLUCOPYRANOSIDE
• 2'-METHYLPHENYL 2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• AKOS002688208
• N-[(2S,3R,4R,5S,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-2-(2-METHYLPHENOXY)OXAN-3-YL]ACETAMIDE
• 2-Methylphenyl 2-(acetylamino)-2-deoxy-beta-D-glucopyranoside
• W-202128
• DTXSID101193233
• N-((2S,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(o-tolyloxy)tetrahydro-2H-pyran-3-yl)acetamide
• 263746-45-8
• 2-Methylphenyl 2-acetamido-2-deoxy-b-D-glucopyranoside

• Inchi： 1S/C15H21NO6/c1-8-5-3-4-6-10(8)21-15-12(16-9(2)18)14(20)13(19)11(7-17)22-15/h3-6,11-15,17,19-20H,7H2,1-2H3,(H,16,18)/t11-,12-,13-,14-,15-/m1/s1
• InChI Key： FIERZJTVSJNKHH-KJWHEZOQSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 311.13700
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.25000
• LogP: -0.29160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on 2-Methylphenyl 2-acetamido-2-deoxy-b-D-glucopyranoside

Introduction to 2-Methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside (CAS No: 263746-45-8)

2-Methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside, identified by its CAS number 263746-45-8, is a specialized glycoside derivative that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a methylphenyl moiety linked to a β-D-glucopyranoside core with an acetamido substituent, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug development and synthetic biology.

The structural configuration of 2-methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside is meticulously designed to interact with biological targets in a specific manner. The presence of the acetamido group at the anomeric position enhances its solubility and stability, while the methylphenyl ring contributes to its binding affinity with certain enzymes and receptors. These characteristics have positioned this compound as a promising intermediate in the synthesis of novel therapeutic agents.

In recent years, advancements in glycoscience have highlighted the importance of glycosidic linkages in drug design. The β-D-glucopyranoside scaffold is particularly relevant due to its prevalence in natural biomolecules, including antibiotics and antiviral agents. Researchers have been exploring modifications to this core structure to develop more effective and selective drugs. The incorporation of a methylphenyl group into the molecule not only enhances its pharmacological profile but also opens up possibilities for further derivatization, enabling the creation of tailored compounds with improved bioavailability and target specificity.

One of the most compelling aspects of 2-methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside is its potential application in the development of carbohydrate-based drugs. Carbohydrates play a crucial role in cell signaling, immune responses, and pathogen recognition. By modifying the glycosidic linkage, scientists can influence how these molecules interact with biological systems. For instance, studies have shown that derivatives of β-D-glucopyranoside can modulate enzyme activity and receptor binding, making them attractive candidates for treating inflammatory diseases and infections.

The synthesis of 2-methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside involves complex organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric reactions and enzymatic glycosylation, have been employed to achieve this goal. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Recent research has demonstrated the utility of 2-methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside in preclinical studies aimed at identifying novel therapeutic targets. For example, its derivatives have shown promise in inhibiting enzymes associated with metabolic disorders and cancer progression. The ability to fine-tune its structure allows researchers to optimize its biological activity while minimizing side effects. This flexibility makes it an indispensable tool in medicinal chemistry.

The pharmacokinetic properties of 2-methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for developing effective drug formulations. Preliminary studies indicate that modifications to the methylphenyl group can significantly impact its bioavailability, suggesting that further optimization may lead to more potent and accessible therapeutic agents.

In conclusion, 2-methylphenyl 2-acetamido-2-deoxy-β-D-glucopyranoside (CAS No: 263746-45-8) represents a significant advancement in glycoscience and pharmaceutical chemistry. Its unique structural features and versatile applications make it a cornerstone in the development of novel drugs targeting various diseases. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern medicine.